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Compound of Interest

Compound Name: UNC2025

Cat. No.: B612028 Get Quote

Essential Safety and Handling Guide for
UNC2025
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

UNC2025, a potent MER/FLT3 dual inhibitor. Adherence to these procedural guidelines is

essential to ensure personnel safety and maintain a sterile research environment.

Hazard Identification and Immediate Precautions
UNC2025 is classified as a toxic compound and is a moderate to severe irritant to the skin and

eyes.[1] Due to its potency, handling should be restricted to personnel trained in the safe

management of highly potent active pharmaceutical ingredients (HPAPIs).[1] Inhalation of or

direct contact with the skin, eyes, or clothing must be strictly avoided.

Emergency First Aid:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

ceased, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water. Remove all contaminated

clothing and shoes. A physician should be

consulted.[1]

Eye Contact

Check for and remove contact lenses.

Immediately flush eyes with large volumes of

water for at least 15 minutes, ensuring to lift the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Wash out the mouth with plenty of water. Do not

induce vomiting. Seek immediate medical

attention.[1]

Personal Protective Equipment (PPE) Protocol
A risk-based approach should be employed to select the appropriate level of PPE. The

following table outlines the minimum required PPE for handling UNC2025. For operations with

a higher risk of aerosol generation, such as weighing the powdered form outside of a

containment system, more stringent respiratory protection is mandatory.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

To provide a robust barrier

against skin contact. The outer

glove should be changed

immediately upon

contamination.

Eye/Face Protection
Chemical safety goggles or a

full-face shield.

To protect against splashes

and airborne particles.

Respiratory Protection

A NIOSH-approved half-face

respirator with appropriate

cartridges for organic vapors

and particulates is

recommended for most

procedures. For large spills or

uncontrolled releases, a self-

contained breathing apparatus

(SCBA) is required.[1]

To prevent inhalation of the

compound, which is a primary

route of exposure.

Protective Clothing

A disposable, low-linting

coverall (e.g., Tyvek®) over

standard laboratory attire.[2]

To prevent contamination of

personal clothing and minimize

skin exposure.

Foot Protection
Closed-toe shoes with shoe

covers.

To protect against spills and

contamination.

Operational Plans: Step-by-Step Guidance
Weighing and Handling of Powdered UNC2025
Due to the risk of aerosolization, weighing of powdered UNC2025 should be performed within a

certified chemical fume hood or a ventilated balance enclosure (VBE).

Experimental Protocol:

Prepare the Work Area: Ensure the VBE or fume hood is clean and decontaminated. Cover

the work surface with absorbent, disposable bench paper.
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Don PPE: Put on all required PPE as outlined in the table above, including double gloves

and a respirator.

Tare the Weighing Vessel: Place a tared, sealed weighing vessel onto the analytical balance.

Dispense the Compound: Carefully dispense the required amount of UNC2025 into the

weighing vessel. Use appropriate tools (e.g., anti-static spatula) to minimize aerosol

generation.

Seal and Clean: Securely seal the weighing vessel. Carefully clean the spatula and any

contaminated surfaces with a suitable solvent (e.g., 70% ethanol) and dispose of the

cleaning materials as hazardous waste.

Doff PPE: Remove the outer pair of gloves and dispose of them. The remaining PPE should

be removed in a designated area to prevent cross-contamination.

Preparation of UNC2025 Solutions
The preparation of stock solutions should be conducted within a chemical fume hood.

Experimental Protocol for In Vivo Formulation:

Solvent Preparation: Prepare the required vehicle. A common vehicle for oral administration

of UNC2025 is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Dissolving UNC2025:

Add the weighed UNC2025 to the appropriate volume of DMSO to create a stock solution.

To prepare a 1 mL working solution, for example, add 100 µL of a 25.0 mg/mL DMSO

stock solution to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Finally, add 450 µL of saline to reach the final volume of 1 mL.[1]

Storage: If not for immediate use, aliquot the stock solution into smaller, sealed vials to

prevent degradation from repeated freeze-thaw cycles. Store stock solutions at -20°C for up

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.benchchem.com/product/b612028?utm_src=pdf-body
https://www.medchemexpress.com/UNC2025.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to one year or at -80°C for up to two years.[1]

Quantitative Data for Solution Preparation:

Solvent System Solubility Notes

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL Yields a clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL Yields a clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL Yields a clear solution.[1]

Disposal Plan
All waste contaminated with UNC2025 must be treated as hazardous chemical waste.

Disposal Procedures:

Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,

bench paper, pipette tips, and empty vials,

should be collected in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste

Unused solutions containing UNC2025 should

be collected in a sealed, properly labeled

hazardous waste container. Do not dispose of

down the drain.

Sharps

Needles, syringes, and other sharps

contaminated with UNC2025 must be placed in

a puncture-resistant sharps container that is

clearly labeled as hazardous chemical waste.

Follow all institutional and local regulations for the final disposal of hazardous chemical waste.
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Spill Management
In the event of a spill, evacuate the immediate area and alert others.

For Small Spills (in a fume hood):

Ensure appropriate PPE is worn, including a respirator.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Carefully collect the absorbent material and any contaminated debris into a sealed, labeled

hazardous waste container.

Decontaminate the spill area with a suitable solvent.

For Large Spills (outside of a fume hood):

Evacuate the laboratory and prevent re-entry.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Only personnel trained in hazardous material spill response should attempt to clean up the

spill, using a self-contained breathing apparatus and appropriate protective clothing.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling UNC2025].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612028#personal-protective-equipment-for-handling-
unc2025]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.medchemexpress.com/UNC2025.html
https://www.benchchem.com/product/b612028?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/UNC2025.html
https://www.selleckchem.com/products/unc-2025.html
https://www.benchchem.com/product/b612028#personal-protective-equipment-for-handling-unc2025
https://www.benchchem.com/product/b612028#personal-protective-equipment-for-handling-unc2025
https://www.benchchem.com/product/b612028#personal-protective-equipment-for-handling-unc2025
https://www.benchchem.com/product/b612028#personal-protective-equipment-for-handling-unc2025
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

